Cas no 138606-33-4 (7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine)

7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine structure
138606-33-4 structure
Product Name:7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine
CAS No:138606-33-4
MF:C25H19N5
MW:389.451864480972
CID:1263995
PubChem ID:178508
Update Time:2025-04-20

7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 7-[(7-methyltetraphen-12-yl)methyl]-7H-purin-6-amine
    • 7-[(7-methylbenzo[a]anthracen-12-yl)methyl]purin-6-amine
    • 138606-33-4
    • 7H-Purin-6-amine, 7-((7-methylbenz[a]anthracen-12-yl)methyl)-
    • DTXSID90160728
    • 7H-Purin-6-amine, 7-((7-methylbenz(a)anthracen-12-yl)methyl)-
    • Inchi: 1S/C25H19N5/c1-15-17-7-4-5-9-20(17)21(12-30-14-29-25-23(30)24(26)27-13-28-25)22-18(15)11-10-16-6-2-3-8-19(16)22/h2-11,13-14H,12H2,1H3,(H2,26,27,28)
    • InChI Key: LRVAZCXGIKBTHO-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C1=C(N)N=CN=2)CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 389.16427
  • Monoisotopic Mass: 389.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.62
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.